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Compound of Interest

Compound Name: 1-Octene
CAS No.: 68527-00-4
Cat. No.: B7766021
\ v

1-Octene is an organic compound classified as a higher alpha-olefin (HAO).[1] Its chemical
structure is defined by an eight-carbon chain with a terminal double bond between the first and
second carbon atoms, which endows the molecule with high reactivity and makes it a valuable
intermediate in chemical synthesis.[1] The molecular formula for 1-octene is CsHie.[2][3][4][5]
[6][7][8] This colorless liquid is one of the most significant linear alpha-olefins used in industry,
primarily for its role as a comonomer in the production of various forms of polyethylene.[1][5][7]
[9] Its incorporation into polymer chains allows for precise modification of material properties,
such as flexibility and tear strength.[5][7] Beyond polymerization, 1-octene is a critical starting
material for the synthesis of plasticizers, surfactants, and lubricants, underscoring its versatility
and importance in the chemical industry.[8][9] This guide provides a comprehensive technical
overview of 1-octene, from its fundamental properties and synthesis routes to its primary
applications and associated reaction mechanisms.

Chapter 1: Chemical Identity and Physicochemical
Properties

Accurate identification and understanding of a compound's physical properties are foundational
to its application in research and industrial processes. 1-Octene is unambiguously identified by
its CAS (Chemical Abstracts Service) number, which is 111-66-0.[1][2][3][4][6][8]

Nomenclature and Identifiers
e IUPAC Name: Oct-1-ene[4][8]
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e Molecular Formula: CsHis[2][3][4][5][6][8]

e Synonyms: a-Octene, 1-n-Octene, Caprylene, Octylene[1][2][4]

Physicochemical Data

The utility of 1-octene in various applications is dictated by its distinct physical and chemical

properties. These quantitative data are summarized in the table below for ease of reference.

The very low flash point, for instance, immediately signals the need for stringent safety

protocols due to high flammability. Its near-insolubility in water and miscibility with organic

solvents are critical considerations for reaction medium selection and extraction processes.

Property Value Source(s)
Molecular Weight 112.21 g/mol [2][3]1[71[8]
Appearance Clear, colorless liquid [21[51[7118]
Density 0.715 g/cm? at 20-25°C [21[411517]
Boiling Point 1Az EOITA sy
760 mmHg
Melting Point -101.7 °C (-151 °F) [2][4][5][6]
Flash Point 10-21 °C (50-70 °F) [21[51(6][7]

Water Solubility

Insoluble (approx. 4.1 mg/L at
25°C)

[2]ielel

Solubility in Organics

Miscible with ethanol, ether,

acetone

(21718l

Vapor Density

3.9 (Air = 1)

[2](8]

Autoignition Temp.

230-256 °C (446-493 °F)

[6]i8]

Refractive Index

~1.4087 at 20°C

[2]

Chapter 2: Synthesis of 1-Octene
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The manufacturing and synthesis of 1-octene can be broadly categorized into large-scale
industrial production, designed for efficiency and yield, and smaller-scale laboratory methods,
which offer versatility and access for research purposes.

Industrial Production Methodologies

Industrially, 1-octene is most commonly produced via two primary routes: the oligomerization
of ethylene and the Fischer-Tropsch synthesis.[1][4]

o Ethylene Oligomerization: This is the most prevalent method, where ethylene (CzHa)
molecules are catalytically combined to form longer-chain alpha-olefins.[1][4][9] Several
commercial processes exist, often producing a distribution of different alpha-olefins.[1][4]
However, highly selective processes have been developed to maximize the yield of 1-
octene. For example, chromium-based catalyst systems are known to promote the selective
tetramerization of ethylene (4 x C2Ha — 1 x CsHaue).[7]

o Fischer-Tropsch Synthesis: In this process, synthesis gas (a mixture of carbon monoxide
and hydrogen) is converted into a range of hydrocarbons.[1][4] While this method produces a
broad spectrum of products, 1-octene can be isolated from the Cs hydrocarbon fraction
through purification.[1][4] Sasol is a notable company that utilizes this technology to isolate
1-octene.[1][4]

Industrial Synthesis of 1-Octene
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Caption: Industrial production pathways for 1-octene.
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Laboratory-Scale Synthesis Protocols

In a laboratory setting, classic organic reactions are employed to synthesize 1-octene from
readily available precursors. The choice of method often depends on the desired purity, scale,
and available starting materials.

Protocol 2.2.1: Dehydrohalogenation of 1-Bromooctane

This method proceeds via an E2 (bimolecular elimination) mechanism, which is favored for
primary alkyl halides like 1-bromooctane when a strong, sterically unhindered base is used.[7]

Methodology:

Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

« In the flask, dissolve potassium hydroxide (KOH) in ethanol to create a concentrated
alcoholic KOH solution.

e Add 1-bromooctane to the flask dropwise while stirring.

» Heat the mixture to reflux and maintain for several hours to ensure the reaction goes to
completion. The hydroxide ion acts as a base, abstracting a proton from the beta-carbon,
while the bromide ion is eliminated simultaneously, forming the double bond.

o After cooling, dilute the reaction mixture with water and transfer it to a separatory funnel.

o Extract the product with a non-polar organic solvent (e.g., diethyl ether).

e Wash the organic layer with water and then brine to remove impurities.

» Dry the organic layer over an anhydrous salt (e.g., MgSOa), filter, and remove the solvent via
rotary evaporation.

 Purify the resulting crude 1-octene by fractional distillation.

Protocol 2.2.2: Dehydration of 1-Octanol
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This acid-catalyzed elimination reaction removes a molecule of water from 1-octanol to form an
alkene.[7] The choice of catalyst is crucial for selectivity.

Methodology:
o Place 1-octanol in a distillation apparatus fitted with a dropping funnel.

o Carefully add a strong acid catalyst, such as concentrated sulfuric acid (H2SOa4) or
phosphoric acid, to the flask. Causality Note: While effective, strong mineral acids can
promote isomerization to more stable internal alkenes (e.g., 2-octene) according to Zaitsev's
rule. For higher selectivity towards the terminal alkene (1-octene), a solid-phase catalyst like
activated alumina (Al203) heated to high temperatures (250-400°C) is superior as it favors
the Hofmann elimination pathway.[7]

o Heat the mixture. The 1-octene and water will co-distill as they are formed.
e Collect the distillate in a flask cooled in an ice bath.

» Transfer the distillate to a separatory funnel and wash with a dilute sodium bicarbonate
solution to neutralize any remaining acid, followed by a water wash.

o Separate the organic layer, dry it with an anhydrous salt, and purify by fractional distillation.
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Laboratory Synthesis Routes to 1-Octene
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Caption: Comparison of laboratory synthesis routes for 1-octene.

Chapter 3: Core Applications and Chemical
Reactivity

The terminal double bond in 1-octene is the locus of its chemical reactivity, making it a
valuable building block for polymers and fine chemicals.

Comonomer in Polyethylene Production

The largest industrial application of 1-octene is as a comonomer in the production of
polyethylene.[1][5] It is particularly crucial in manufacturing linear low-density polyethylene
(LLDPE) and high-density polyethylene (HDPE).[5][7]

Mechanism of Action: During polymerization with ethylene, using either Ziegler-Natta or
metallocene catalysts, 1-octene is incorporated into the growing polymer chain.[7] This
introduces a short hexyl (-CeH13) branch onto the polyethylene backbone. The presence of
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these branches disrupts the regular, linear packing of the polymer chains. This disruption is the
causal factor behind the modified properties of the resulting polymer: it lowers the crystallinity
and density, which in turn increases flexibility, tear resistance, and impact strength.[5][7][10]
LLDPE may contain 8-10% 1-octene, while HDPE typically uses 2-4%.[1]

1-Octene Incorporation into Polyethylene

(m units)
Ziegler-Natta or LLDPE / HDPE

Ethylene
(n units)

Click to download full resolution via product page

Caption: Copolymerization of ethylene and 1-octene.

Intermediate for Plasticizers and Surfactants

1-Octene is a key precursor in the synthesis of C9 aldehydes and alcohols via
hydroformylation, also known as the oxo process.[1]

Protocol 3.2.1: Hydroformylation of 1-Octene to Nonanal

This process involves the addition of a formyl group (-CHO) and a hydrogen atom across the
double bond.

Methodology:
e The reaction is carried out in a high-pressure reactor (autoclave).

e 1-Octene is charged into the reactor along with a suitable solvent and a catalyst. Causality
Note: The catalyst is typically a cobalt or rhodium complex. Rhodium-based catalysts are
more active and operate under milder conditions, offering higher selectivity for the desired
linear aldehyde (nonanal) over its branched isomer.
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e The reactor is pressurized with synthesis gas (a mixture of CO and Hz).

e The mixture is heated to the target temperature. The reaction is exothermic and requires
careful temperature control.

o After the reaction, the catalyst is separated, and the product, primarily nonanal, is purified by
distillation.

The resulting nonanal is a versatile intermediate:

o Hydrogenation of nonanal yields 1-nonanol, a fatty alcohol used in the production of
plasticizers.[1]

o Oxidation of nonanal yields nonanoic acid, which is used in the synthesis of synthetic
lubricants and surfactants.[1][5]

Hydroformylation (Oxo Synthesis) of 1-Octene

Syngas (CO + Hz) Nonanoic Acid
ynoes T Lubricants, Surfactants
— _— ( )

Hydroformylation Nonanal

(Rh or Co Catalyst) (C9 Aldehyde) 1-Nonanol
. -Nonan
(Plasticizers)

Click to download full resolution via product page
Caption: Synthesis pathway from 1-octene to key derivatives.
Chapter 4: Safety, Handling, and Storage
1-Octene is a flammable liquid and requires careful handling to mitigate risks.[2][6][7]

» Flammability: With a low flash point, 1-octene vapors can form explosive mixtures with air.[2]
All ignition sources (sparks, open flames, hot surfaces) must be eliminated from handling
and storage areas.[6] Equipment must be properly grounded to prevent static discharge.[6]
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» Health Hazards: Vapors may cause mild irritation to the respiratory tract. Direct contact with
the liquid can cause skin irritation.

o Personal Protective Equipment (PPE): When handling 1-octene, personnel should wear
chemical-resistant gloves, safety glasses or goggles, and a lab coat. In areas with poor
ventilation, respiratory protection may be necessary.

o Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[2]
Containers should be tightly sealed to prevent the escape of vapors.

o Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with a non-
combustible material like sand or dry earth and place it in a sealed container for disposal.[6]

Conclusion

1-Octene (CAS No. 111-66-0) is a cornerstone of the modern petrochemical industry. Its
unique identity as a linear alpha-olefin with the formula CsH1e provides the reactivity needed for
its two primary roles. As a comonomer, it is indispensable for tuning the physical properties of
polyethylene, enabling the production of high-performance plastics. As a chemical
intermediate, it serves as the gateway to C9 alcohols and acids, which are fundamental to the
manufacturing of plasticizers, lubricants, and surfactants. A thorough understanding of its
properties, synthesis pathways, and reaction mechanisms is essential for any scientist or
engineer working in polymer science, organic synthesis, or materials development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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